N-({1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl}methyl)-N-methyl-2-(3-pyridinyl)acetamide

• IUPAC Name: N-[[1-[2-(4-methoxyphenyl)ethyl]piperidin-4-yl]methyl]-N-methyl-2-pyridin-3-ylacetamide
• InChI: InChI=1S/C23H31N3O2/c1-25(23(27)16-21-4-3-12-24-17-21)18-20-10-14-26(15-11-20)13-9-19-5-7-22(28-2)8-6-19/h3-8,12,17,20H,9-11,13-16,18H2,1-2H3
• InChI Key: MCIYXQUHNNLAQQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCN(CC1)CCC2=CC=C(C=C2)OC)C(=O)CC3=CN=CC=C3
• Molecular Formula: C23H31N3O2
• Molecular Weight: 381.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-({1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl}methyl)-N-methyl-2-(3-pyridinyl)acetamide involves detailed structure/activity studies. For example, studies have shown the synthesis of a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides and their evaluation as opioid kappa agonists, indicating the importance of specific substituents for biological activity (Barlow et al., 1991).

Molecular Structure Analysis

Molecular and crystal structure analyses have been conducted on related compounds, demonstrating the influence of intramolecular and intermolecular hydrogen bonds on the conformation and packing of molecules in crystals (Kuleshova & Khrustalev, 2000). These studies provide insights into the structural flexibility and how it impacts the chemical properties of the compound.

Chemical Reactions and Properties

Research into the chemical reactions of similar compounds includes the development of novel series of potent opioid kappa agonists, where conformational analysis played a crucial role in enhancing biological activity (Costello et al., 1991). This highlights the compound's reactivity and its ability to undergo specific transformations under certain conditions.

Physical Properties Analysis

The physical properties of related compounds have been explored, indicating how molecular structure influences solubility, melting points, and other physical characteristics. For instance, the synthesis and molecular structure of (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1-carbonyl) acrylate showed how H-bonded dimers in the crystal lattice affect physical properties (Khan et al., 2013).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, potential for catalysis, and interaction with biological molecules, have been a subject of study. Copper-catalyzed reactions of related compounds offer insights into the synthesis of new polyfunctionalized piperidine derivatives, showcasing the versatility and reactivity of these molecules (Crotti et al., 2011).